Cas no 1804439-29-9 (Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804439-29-9
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4838389
• Update Time: 2025-06-27

Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6BrF3INO3/c1-17-8(16)5-2-4(3-10)7(15-6(5)14)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： WCUGFJUCCKNMTJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(CBr)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804439-29-9)

Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804439-29-9) is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromomethyl, iodo, and trifluoromethoxy functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

The growing interest in Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate is driven by its versatility in organic synthesis. Researchers are increasingly exploring its potential in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery. The presence of both bromomethyl and iodo groups allows for selective functionalization, enabling the construction of diverse molecular architectures. This adaptability aligns with the current trend of precision chemistry, where tailored compounds are designed for specific biological targets.

In the context of sustainable chemistry, CAS No. 1804439-29-9 has garnered attention due to its potential role in green synthesis methodologies. The compound’s reactivity can be harnessed to reduce waste and improve atom economy, addressing the pharmaceutical industry’s push toward environmentally friendly processes. Recent studies highlight its utility in catalytic transformations, minimizing the need for hazardous reagents and reducing energy consumption.

Another area of interest is the compound’s application in fluorine chemistry. The trifluoromethoxy group is a key motif in medicinal chemistry, often enhancing the metabolic stability and bioavailability of drug candidates. With the rising demand for fluorinated compounds in drug development, Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate serves as a critical building block for next-generation therapeutics, including kinase inhibitors and antiviral agents.

From a commercial perspective, the synthesis and supply of CAS No. 1804439-29-9 are closely monitored by fine chemical manufacturers. Its high purity and consistent quality are essential for reproducible research outcomes, making it a sought-after reagent in contract research organizations (CROs) and academic laboratories. The compound’s stability under standard storage conditions further enhances its practicality for large-scale applications.

Looking ahead, the demand for Methyl 3-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate is expected to grow, driven by advancements in drug discovery and agrochemical innovation. Its unique structural features and reactivity profile position it as a cornerstone in the development of novel bioactive molecules. As research continues to uncover new applications, this compound will remain a focal point in the fine chemicals market.